![molecular formula C17H26N4O2 B5673234 1-(cyclopropylcarbonyl)-N-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]-4-piperidinecarboxamide](/img/structure/B5673234.png)
1-(cyclopropylcarbonyl)-N-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related piperidine derivatives involves multistep synthetic routes, including the cyclization of amino alcohols and the use of different catalysts to achieve the desired structural complexity. For instance, compounds with similar structural frameworks have been synthesized through cyclo condensation processes utilizing catalysts like SO4^2−/Y2O3 in ethanol, highlighting the versatility and complexity of synthetic strategies needed to construct these molecules (Rajkumar, A. Kamaraj, K. Krishnasamy, 2014).
Molecular Structure Analysis
Crystal structure studies of compounds bearing resemblance to our compound of interest reveal intricate details about their molecular architecture. For example, the crystal structure of a novel bioactive heterocycle was elucidated, providing insights into its molecular conformation and interactions, which are crucial for understanding the behavior and reactivity of such compounds (N. R. Thimmegowda et al., 2009).
Chemical Reactions and Properties
The chemical reactivity of these compounds, including their ability to undergo various transformations and reactions, is of significant interest. Studies have explored the synthesis and radiosynthesis of related compounds, highlighting their potential applications in radiopharmaceuticals and as ligands for biological receptors, indicating a broad range of chemical properties and reactivity (A. Windhorst et al., 1999).
Physical Properties Analysis
Physical properties such as solubility, crystallinity, and molecular conformation play a crucial role in the application and functionality of these compounds. The crystal structures and physical characterization of related molecules provide essential data for understanding how these properties influence the compound's behavior in different environments (N. Boechat et al., 2016).
Chemical Properties Analysis
The chemical properties, including reactivity towards other molecules, stability under various conditions, and potential for forming derivatives, are critical for the development and application of these compounds. Research into the synthesis, reactions, and biological activity of related compounds provides valuable insights into their chemical behavior and potential uses (T. Miyamoto et al., 1987).
properties
IUPAC Name |
1-(cyclopropanecarbonyl)-N-[2-(2-ethylimidazol-1-yl)ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O2/c1-2-15-18-7-11-20(15)12-8-19-16(22)13-5-9-21(10-6-13)17(23)14-3-4-14/h7,11,13-14H,2-6,8-10,12H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZSHJVNXWBWKLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CN1CCNC(=O)C2CCN(CC2)C(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylcarbonyl)-N-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]-4-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.